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Compound of Interest

Compound Name: 4-Chloro-2,6-dinitroaniline

CAS No.: 5388-62-5

Cat. No.: B1581429 Get Quote

Executive Safety Summary
Immediate Action Required: Treat 4-Chloro-2,6-dinitroaniline as a high-consequence toxicant

and a potential energetic material.[1][2][3]

As a dinitro-substituted aniline, this compound presents a dual-threat profile:

Acute Systemic Toxicity: It is a potent methemoglobinemia inducer. Absorption through skin,

inhalation, or ingestion can lead to rapid cyanosis and respiratory failure [1].[3]

Thermal Instability: While not a primary explosive like TNT, the dinitro arrangement on the

aromatic ring creates thermodynamic instability. It creates shock-sensitive salts if allowed to

react with strong bases and emits toxic NOₓ/HCl fumes upon thermal decomposition [2].

The Golden Rule: Never dispose of this compound via sanitary sewer or standard trash. High-

temperature incineration with acid gas scrubbing is the only validated disposal pathway.[1][2]

Chemical Profile & Pre-Disposal Assessment[1][2]
[3]
Before initiating disposal, you must characterize the waste stream to ensure compatibility with

storage containers and incineration feeds.[3]
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Parameter Specification Operational Implication

CAS Number 5388-62-5
Use for waste manifesting.[1]

[2]

Physical State
Yellow/Orange Crystalline

Solid

Dust generation is the primary

exposure vector.[1][2]

Solubility
Insoluble in water; Soluble in

organics

Do not attempt water-based

neutralization.[1][2]

Reactivity
Oxidizer sensitive; Base

sensitive

Keep Acidic/Neutral. Contact

with strong bases (NaOH) can

form unstable salts.[1][2]

RCRA Status
Likely Characteristic

(Toxic/Reactive)

Often requires coding as D003

(Reactive) or D001 (Ignitable)

depending on solvent matrix,

plus Toxic.[1][2][3] Verify with

local EHS.

Personal Protective Architecture (PPE)[1][2][3]
Standard lab coats are insufficient. The lipophilicity of nitroanilines allows them to permeate

standard latex rapidly.

Respiratory: P100/HEPA-filtered respirator or Powered Air Purifying Respirator (PAPR) for

spill cleanups.

Dermal (Hands):Double-gloving is mandatory.[1][2]

Inner Layer: Nitrile (4 mil).

Outer Layer: Laminate film (e.g., Silver Shield®) or thick Butyl rubber.[3] Nitroanilines can

permeate nitrile in <15 minutes.

Body: Tyvek® coveralls (taped at wrists/ankles) recommended for bulk handling (>100g).
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The following decision matrix outlines the segregation logic required to prevent cross-

contamination and dangerous reactions in the waste stream.

Waste Generation: 4-Cl-2,6-DNA

Physical State?

Solid / Pure Substance

Dry Powder

Solution / Mixture

Dissolved

Pack in Fiber/Poly Drum
(UN 1G or 1H2)

Check Solvent Compatibility

Halogenated Solvent?

Segregate: Halogenated Waste Stream
(High BTU Incineration)

Yes (e.g., DCM)

Segregate: Non-Halogenated Stream
(Check Oxidizer Status)

No (e.g., Acetone)

Label: TOXIC, ORGANIC, CHLORINATED

Ship to TSDF for Incineration
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Figure 1: Decision matrix for segregating 4-Chloro-2,6-dinitroaniline waste streams. Ensure

solvents are compatible before mixing.

Validated Disposal Procedure
Step 1: Container Selection

Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a fiber drum with a poly

liner.[1][2] Avoid metal containers if the substance is wet or acidic, as corrosion can lead to

leakage.[3]

Liquids: Glass or chemically resistant HDPE carboys. Cap must be vented if there is any risk

of off-gassing, though this is rare for the pure compound.[3]

Step 2: Labeling
Mark the container clearly with the following:

Chemical Name: 4-Chloro-2,6-dinitroaniline (No abbreviations).[1][2][3][4][5]

Hazards: TOXIC, IRRITANT.[3]

Specific Warning: "Potential Methemoglobin Former."

Step 3: Final Destruction (The "Why" and "How")
You cannot treat this in-house. It must be shipped to a permitted Treatment, Storage, and

Disposal Facility (TSDF).[3]

Method: Rotary Kiln Incineration.[6]

Technical Requirement: The incinerator must operate at >1100°C with a residence time of >2

seconds [3].[6]

Mechanism:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1581429?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581429?utm_src=pdf-body
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://www.benchchem.com/product/b1581429?utm_src=pdf-body
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://www.nbinno.com/?news/cas5388-62-5-4-chloro-26-dinitroaniline-manufacturer
https://www.guidechem.com/encyclopedia/4-chloro-2-6-dinitroaniline-dic430457.html
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9101KRE3.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9101KRE3.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ring Destruction: High heat is required to break the thermodynamically stable benzene

ring.

De-chlorination: The chlorine atom must be stripped and captured as HCl in a wet

scrubber (using NaOH/Lime) to prevent emission.

NOx Control: The nitro groups will convert to Nitrogen Oxides (NOx), which must be

reduced (via Selective Catalytic Reduction) in the stack gas treatment system.

Emergency Spill Response Protocol
In the event of a spill, speed is secondary to safety.[3] Do not rush.

1. Evacuate & Alert 2. Don PPE
(Resp + Double Gloves)

3. Containment
(Do NOT Dry Sweep) 4. Wet Wipe / HEPA Vac 5. Decontaminate Surface

(Soap + Water) 6. Bag as HazWaste

Click to download full resolution via product page

Figure 2: Linear workflow for managing solid spills of 4-Chloro-2,6-dinitroaniline.

Detailed Cleanup Steps:

Isolation: Isolate the area (15-meter radius).

Suppression: If the powder is dry, lightly mist with an inert solvent (like heavy oil or water if

compatible with surrounding materials) to prevent dust lofting.[3] Do not create a flowing

slurry.

Collection: Use a HEPA vacuum dedicated to hazardous materials. If manual collection is

necessary, use scoop and brush, placing material immediately into a plastic bag.[3]

Decontamination: Wash the surface with a detergent solution. The yellow color is a visual

tracer; continue cleaning until no yellow residue remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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